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Compound of Interest

Compound Name: 1,3-Dimethyl-2-propoxybenzene

Cat. No.: B14600919

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of 1,3-
Dimethyl-2-propoxybenzene (CAS No. 61144-80-7) in a laboratory setting. While specific
toxicity and reactivity data for this compound are limited, the following procedures are based on
best practices for handling structurally similar aromatic ethers and should be implemented to
minimize risk.

Introduction

1,3-Dimethyl-2-propoxybenzene is an organic compound classified as an aromatic ether.[1] It
is typically a colorless to yellowish liquid with a characteristic aromatic odor.[1] Its primary
applications are as a solvent in organic synthesis and as a fragrance ingredient in various
consumer products.[1] Due to the lack of comprehensive safety data, this compound should be
handled with caution, assuming it may present hazards similar to related chemicals.

Hazard Identification and Risk Assessment

While a comprehensive hazard profile for 1,3-Dimethyl-2-propoxybenzene is not readily
available, related compounds such as 5-Bromo-1,3-dimethyl-2-propoxybenzene and
Propoxybenzene are known to cause skin and eye irritation.[2] It is prudent to assume that 1,3-
Dimethyl-2-propoxybenzene may have similar properties and may be harmful if inhaled,
ingested, or in contact with skin.[2]
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Potential Hazards:

May cause skin and eye irritation.
o May be harmful if inhaled, causing respiratory tract irritation.
o May be harmful if swallowed.

» Combustible, though specific flash point data is not available. Vapors may form explosive
mixtures with air.

e Hazardous decomposition products under fire conditions may include carbon oxides.[2]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1,3-Dimethyl-2-
propoxybenzene is presented in the table below. The lack of data for several key safety
parameters necessitates a cautious approach.

Property Value Reference
Molecular Formula C11H160 [31[4]
Molecular Weight 164.24 g/mol [1114]
Appearance Colorless to yellowish liquid [1]

Odor Characteristic aromatic odor [1]

Boiling Point No data available [2]14]
Melting Point No data available [2][4]

Flash Point No data available [21[4]
Solubility in Water No data available [2]

XLogP3 3.9 [1]

Experimental Protocols
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Personal Protective Equipment (PPE)

A risk assessment should be conducted before any experiment. The following PPE is
mandatory when handling 1,3-Dimethyl-2-propoxybenzene:

o Eye Protection: Chemical safety goggles or a face shield.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
» Body Protection: A flame-retardant lab coat.

o Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood.[5] If vapors or aerosols are likely to be generated, a respirator with an appropriate
organic vapor cartridge may be necessary.

Handling and Storage

» Handling:

o

Avoid contact with skin, eyes, and clothing.[2]

[¢]

Avoid breathing vapors or mists.[2]

o

Use only in a well-ventilated area or a chemical fume hood.[5]

o

Keep away from heat, sparks, and open flames.[2]

o

Use non-sparking tools and take precautionary measures against static discharge.[5]

[¢]

Wash hands thoroughly after handling.

» Storage:

o

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

o

Keep refrigerated.[2]

[¢]

Store away from strong oxidizing agents.[2]
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Spill and Emergency Procedures

o Small Spills:

[e]

Remove all sources of ignition.[6][7]

o

Absorb the spill with an inert material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material into a labeled, sealable container for proper disposal.[2]

[e]

Clean the spill area with a suitable solvent, followed by soap and water.[6]
e Large Spills:

o Evacuate the area immediately.

o Notify emergency personnel.

o Ensure the area is well-ventilated before re-entry.
o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting
upper and lower eyelids. Seek medical attention.[2]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[2]

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[2]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][7]

Disposal

Dispose of 1,3-Dimethyl-2-propoxybenzene and any contaminated materials in accordance
with all applicable federal, state, and local regulations. Contact a licensed professional waste
disposal service.[2]
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Visualizations
Experimental Workflow for Handling Liquid Chemicals

The following diagram outlines a standard workflow for handling liquid chemicals like 1,3-
Dimethyl-2-propoxybenzene in a laboratory setting, emphasizing safety at each step.

Caption: General laboratory workflow for handling liquid chemicals.

Disclaimer: This information is provided for guidance only and is not exhaustive. All laboratory
personnel should be trained in safe chemical handling procedures and should consult the most
current Safety Data Sheet (SDS) for any chemical before use. If an SDS for 1,3-Dimethyl-2-
propoxybenzene is not available, a thorough risk assessment based on the properties of
similar compounds is essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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